Cas no 2070902-77-9 (Trifluoromethyl 4-fluorobenzenesulfonate)

Trifluoromethyl 4-fluorobenzenesulfonate is a highly reactive sulfonate ester widely used as an intermediate in organic synthesis, particularly in the introduction of trifluoromethyl and fluorophenyl groups. Its key advantages include excellent electrophilic properties, enabling efficient functionalization of nucleophilic substrates. The compound’s stability under controlled conditions ensures reliable handling, while its compatibility with various reaction conditions makes it versatile for cross-coupling, fluorination, and trifluoromethylation processes. The presence of both trifluoromethyl and fluorine substituents enhances its utility in pharmaceuticals, agrochemicals, and materials science, where precise structural modifications are critical. High purity grades are available to meet stringent application requirements.

Trifluoromethyl 4-fluorobenzenesulfonate structure

2070902-77-9 structure

Product Name:Trifluoromethyl 4-fluorobenzenesulfonate

CAS No:2070902-77-9

MF:C₇H₄F₄O₃S

MW:244.163475036621

CID:4723957

PubChem ID:123131841

Update Time:2025-06-06

Trifluoromethyl 4-fluorobenzenesulfonate Chemical and Physical Properties

Names and Identifiers

- trifluoromethyl 4-fluorobenzenesulfonate
- MFCD33023613
- SY332018
- CEDNKWXPIPAZQP-UHFFFAOYSA-N
- E71486
- trifluoromethyl4-fluorobenzenesulfonate
- BS-52751
- AKOS040768827
- 2070902-77-9
- trifluoromethyl 4-fluorobenzene-1-sulfonate
- Trifluoromethyl-4-fluorobenzenesulfonate
- CS-0131818
- Trifluoromethyl 4-fluorobenzenesulfonate
- Inchi： 1S/C7H4F4O3S/c8-5-1-3-6(4-2-5)15(12,13)14-7(9,10)11/h1-4H
- InChI Key： CEDNKWXPIPAZQP-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)F)(=O)(=O)OC(F)(F)F

Computed Properties

Exact Mass: 243.98172781 g/mol
Monoisotopic Mass: 243.98172781 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 297
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 51.8
Molecular Weight: 244.17

Trifluoromethyl 4-fluorobenzenesulfonate Pricemore >>

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Ambeed	A1339101-250mg	Trifluoromethyl 4-fluorobenzenesulfonate	2070902-77-9	98%	250mg	$21.0	2025-02-21
Ambeed	A1339101-1g	Trifluoromethyl 4-fluorobenzenesulfonate	2070902-77-9	98%	1g	$38.0	2025-02-21
eNovation Chemicals LLC	Y1266739-1g	Trifluoromethyl4-fluorobenzenesulfonate	2070902-77-9	97%	1g	$90	2024-06-05
eNovation Chemicals LLC	Y1266739-5g	Trifluoromethyl4-fluorobenzenesulfonate	2070902-77-9	97%	5g	$170	2024-06-05
eNovation Chemicals LLC	Y1266739-10g	Trifluoromethyl4-fluorobenzenesulfonate	2070902-77-9	97%	10g	$490	2023-09-04
Bestfluorodrug	YF4040004-1.0g	trifluoromethyl 4-fluorobenzenesulfonate	2070902-77-9	97%	1.0g	￥660	2023-01-04
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1202458-250mg	Trifluoromethyl 4-fluorobenzenesulfonate	2070902-77-9	97%	250mg	￥300	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1202458-1g	Trifluoromethyl 4-fluorobenzenesulfonate	2070902-77-9	97%	1g	￥538	2023-04-14
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